![molecular formula C15H34O2Sn B030004 Tributyl((methoxymethoxy)methyl)stannane CAS No. 100045-83-8](/img/structure/B30004.png)
Tributyl((methoxymethoxy)methyl)stannane
Overview
Description
Synthesis Analysis
The synthesis of tributyl((methoxymethoxy)methyl)stannane involves key steps including the use of boron trifluoride etherate and (tributylstannyl)methanol as reactants. The process yields tributyl((methoxymethoxy)methyl)stannane as a product, highlighting the importance of metalation reactions with tin and protection of oxygen groups in its formation (Danheiser et al., 2003).
Molecular Structure Analysis
The molecular structure of tributyl((methoxymethoxy)methyl)stannane is not directly discussed in the searched papers, but understanding its structure can be inferred from synthesis methods and reactions involving stannane compounds. These procedures suggest a structure that allows for reactive interactions with aldehydes and other compounds, leading to the formation of various functionalized products.
Chemical Reactions and Properties
This compound is utilized in reactions to form threo-selective, homo-enolate equivalents and participates in stereocontrolled thermal reactions with aldehydes to produce butyrolactones and enol ethers. Such reactions demonstrate the compound's ability to undergo addition reactions with crotonaldehyde, showcasing its reactivity and application in synthesizing complex organic molecules (Pratt & Thomas, 1982; Pratt & Thomas, 1989).
Scientific Research Applications
Preparation of Trifluoromethylated Heterocyclic Compounds : Tributyl(3,3,3-trifluoro-1-propynyl)stannane is effective in preparing various trifluoromethylated heterocyclic compounds, which are useful as building blocks for introducing functional groups like aryl or iodine (Hanamoto, Hakoshima, & Egashira, 2004).
Asymmetric Allylation : Tributyl-[(2-methylidene-4,4-diethoxy)butyl]stannane is used for asymmetric allylation of butanal, aiding in the synthesis of optically active homoallylic alcohol, relevant in pharmaceutical synthesis (Masyuk & Mineeva, 2016).
Allylation of Radicals : Tributyl[2-(trimethylsilyl)-prop-2-enyl]stannane shows high efficiency in allylation reactions, significantly accelerating the rate for both nucleophilic and electrophilic radicals (Renaud, Gerster, & Ribezzo, 1994).
Synthesis of β-Carboline Alkaloids : Tributyl(1-ethoxyvinyl)stannane is utilized as a C2-building block for synthesizing β-carboline alkaloids, yielding compounds like 1-acetyl-β-carboline (Bracher & Hildebrand, 1993).
Selective Reaction with Aldehydes : (E)-1-Methoxymethoxybut-2-enyl(tributyl)stannane selectively reacts with aldehydes to produce anti-4-hydroxy-3-methyl-cis-1,2-enol ethers (Pratt & Thomas, 1989).
Threo-Selective Homo-Enolate Equivalent : E-1-methoxymethoxybut-2-enyl(tri-n-butyl)stannane shows potential as a threo-selective, homo-enolate equivalent for synthesizing threo-4,5-disubstituted butyrolactones, relevant in the pharmaceutical and biotechnology industries (Pratt & Thomas, 1982).
Anion-Recognition Agents : Triorgano[(1-oxoalkyl)oxy]stannanes, including similar compounds, serve as anion-recognition agents in industries like pharmaceuticals, cosmetics, and food packaging (Dalil et al., 2002).
Safety Precautions : It's important to note that Tributyl[(methoxymethoxy)methyl]stannane is a potential poison and requires careful handling, including alkaline washing in flasks during preparation (Danheiser et al., 2003).
Safety and Hazards
Tributyl((methoxymethoxy)methyl)stannane is classified as dangerous with the signal word "Danger" . It has hazard statements H301, H312, H315, H319, H360FD, H372, and H410 . Precautionary statements include P202, P273, P280, P301 + P310, P302 + P352 + P312, and P305 + P351 + P338 . The hazard classifications include Acute Tox. 3 Oral, Acute Tox. 4 Dermal, Aquatic Acute 1, Aquatic Chronic 1, Eye Irrit. 2, Repr. 1B, Skin Irrit. 2, and STOT RE 1 .
properties
IUPAC Name |
tributyl(methoxymethoxymethyl)stannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C4H9.C3H7O2.Sn/c3*1-3-4-2;1-4-3-5-2;/h3*1,3-4H2,2H3;1,3H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHKKJWZUBFCJSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)COCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H34O2Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20400644 | |
Record name | Tributyl[(methoxymethoxy)methyl]stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100045-83-8 | |
Record name | Tributyl[(methoxymethoxy)methyl]stannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20400644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tributyl((methoxymethoxy)methyl)stannane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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